Cas no 131002-09-0 (6-Chloroisoquinolin-1-ol)

6-Chloroisoquinolin-1-ol is a heterocyclic compound featuring a chlorinated isoquinoline backbone with a hydroxyl substituent at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chlorine and hydroxyl functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its well-defined molecular framework is advantageous for constructing complex heterocyclic systems or modifying bioactive molecules. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers value 6-chloroisoquinolin-1-ol for its versatility in medicinal chemistry, particularly in the development of potential therapeutic agents targeting neurological or inflammatory pathways.

6-Chloroisoquinolin-1-ol structure

Product Name:6-Chloroisoquinolin-1-ol

CAS No:131002-09-0

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD07700290

CID:1104397

PubChem ID:21779697

Update Time:2025-10-29

6-Chloroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

- 6-chloro-1(2H)-IsoQuinolinone
- 6-chloroisoquinolin-1-ol
- 6-chloro-2H-isoquinolin-1-one
- 6-Chloroisoquinolin-1(2H)-one
- 6-chloro-1,2-dihydroisoquinolin-1-one
- 6-Chloroisoquinolin-1-ol
- MDL： MFCD07700290
- Inchi： 1S/C9H6ClNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-5H,(H,11,12)
- InChI Key： AVLGVJHAZWURPZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(NC=CC=2C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0

Experimental Properties

Boiling Point: 430.4°C at 760 mmHg

6-Chloroisoquinolin-1-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

6-Chloroisoquinolin-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GF205-1g	6-Chloroisoquinolin-1-ol	131002-09-0	98%	1g	422.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GF205-250mg	6-Chloroisoquinolin-1-ol	131002-09-0	98%	250mg	789CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GF205-100mg	6-Chloroisoquinolin-1-ol	131002-09-0	98%	100mg	365CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GF205-5g	6-Chloroisoquinolin-1-ol	131002-09-0	98%	5g	6307CNY	2021-05-07
Ambeed	A234923-250mg	6-Chloroisoquinolin-1(2H)-one	131002-09-0	98%	250mg	$14.0	2025-03-04
Ambeed	A234923-1g	6-Chloroisoquinolin-1(2H)-one	131002-09-0	98%	1g	$20.0	2025-03-04
Ambeed	A234923-5g	6-Chloroisoquinolin-1(2H)-one	131002-09-0	98%	5g	$68.0	2025-03-04
Chemenu	CM144320-1g	6-chloroisoquinolin-1(2H)-one	131002-09-0	98%	1g	$183	2021-08-05
Chemenu	CM144320-5g	6-chloroisoquinolin-1(2H)-one	131002-09-0	98%	5g	$526	2021-08-05
Chemenu	CM144320-10g	6-chloroisoquinolin-1(2H)-one	131002-09-0	98%	10g	$877	2021-08-05